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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This document provides immediate, essential safety and

logistical information for Amyl Decanoate, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans to ensure the highest safety

standards in your laboratory.

Personal Protective Equipment (PPE)
When handling Amyl Decanoate, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following PPE is recommended.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Wear chemical splash-

resistant safety glasses or

goggles with side protection. In

situations with a higher risk of

splashing, a face shield may

be appropriate.

Protects against splashes and

aerosols.

Hand Protection

Wear protective gloves. Nitrile

or neoprene gloves are

generally recommended for

incidental contact. Inspect

gloves for any signs of

degradation or puncture before

use.

Provides a barrier against skin

absorption.

Skin and Body Protection

Wear a lab coat or chemical-

resistant apron and long-

sleeved clothing to prevent

skin contact. Facilities should

be equipped with an eyewash

fountain and a safety shower.

Prevents direct skin contact

with the chemical.

Respiratory Protection

Not typically required under

normal conditions with

adequate ventilation. If

aerosols are generated or

exposure limits are exceeded,

use a NIOSH-approved

respirator with an organic

vapor cartridge.

Protects against inhalation of

harmful mists or vapors.

Physical and Chemical Properties of Amyl
Decanoate
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Understanding the physical and chemical properties of Amyl Decanoate is essential for safe

handling and storage.

Property Value

CAS Number 5933-87-9[1]

Molecular Formula C₁₅H₃₀O₂[1][2][3]

Molecular Weight 242.40 g/mol [2][4]

Appearance Colorless to almost colorless clear liquid[2][5]

Odor Fruity, cognac, winey[5][6]

Boiling Point 167.00 °C @ 20.00 mm Hg[5]

Flash Point > 212.00 °F TCC (> 100.00 °C)[5][6]

Specific Gravity 0.85700 to 0.86200 @ 20.00 °C[5][6]

Vapor Pressure 0.002000 mmHg @ 25.00 °C (est)[6]

Solubility
Soluble in alcohol; water, 0.1577 mg/L @ 25 °C

(est)[6]

Operational Plan: From Handling to Disposal
A systematic approach to handling Amyl Decanoate is essential for laboratory safety.

1. Handling:

Ensure good ventilation of the work station.[1]

Wear appropriate personal protective equipment as outlined above.[1]

Avoid contact with skin, eyes, and clothing.[7][8]

Avoid inhalation of vapor or mist.[8]

Keep away from open flames, hot surfaces, and sources of ignition.[7][8]
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Handle in accordance with good industrial hygiene and safety practices. This includes not

eating, drinking, or smoking in the laboratory.

2. Storage:

Store in a tightly-closed container.

Keep the container in a dry, cool, and well-ventilated place.[1]

Store away from heat, sparks, and flame.

Incompatible with strong oxidizing agents.[7]

3. Accidental Release Measures:

In case of a spill, remove all sources of ignition.[9][10]

Ventilate the area of the spill.[1][9]

Wear appropriate personal protective equipment as outlined above.[1][9]

Contain and recover the liquid when possible. Use non-sparking tools and equipment.[9][10]

Absorb with an inert material (e.g., vermiculite, dry sand, earth), and place in a chemical

waste container. Do not use combustible materials, such as sawdust.[9][10]

Do not flush to sewer.[9][10]

4. Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.[11]

Entrust disposal to a licensed waste disposal company.[11]

Before disposal of the used container, remove contents completely.[11]

Experimental Protocol: Spill Cleanup Procedure
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This protocol outlines the steps for safely managing a small spill of Amyl Decanoate (less than

100 mL) in a laboratory setting.

Materials:

Personal Protective Equipment (PPE) as specified above.

Inert absorbent material (e.g., vermiculite, dry sand, or commercial sorbent pads).

Non-sparking scoops or tools.

A designated, labeled chemical waste container.

Soap and water.

Procedure:

Evacuate and Ventilate: Immediately alert others in the area and evacuate non-essential

personnel. Ensure the area is well-ventilated. If the spill is large or ventilation is poor,

evacuate the entire lab and contact the safety officer.

Don PPE: Put on all required personal protective equipment, including safety goggles,

gloves, and a lab coat. If there is a risk of significant vapor concentration, a respirator may

be necessary.

Contain the Spill: If the spill is spreading, create a dike around the spill using an inert

absorbent material.

Absorb the Liquid: Cover the spill with an inert absorbent material. Start from the outside of

the spill and work inwards to minimize the spread of the liquid.

Collect the Waste: Once the liquid has been completely absorbed, use non-sparking tools to

carefully scoop the contaminated absorbent material into the designated chemical waste

container.

Decontaminate the Area: Clean the spill area with soap and water.
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Dispose of Waste: Seal the chemical waste container and label it appropriately. Dispose of

the waste through your institution's hazardous waste disposal program.

Remove PPE and Wash Hands: Remove PPE carefully, avoiding contact with contaminated

surfaces. Wash hands thoroughly with soap and water.

Logical Relationships in PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling Amyl Decanoate.
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PPE Decision-Making for Amyl Decanoate Handling

Hazard Assessment

PPE Selection

Action

Start: Handling Amyl Decanoate

Assess Task:
- Quantity

- Temperature
- Duration of exposure

Potential for Splash or Aerosol?

No

No

Yes

Yes

Eye Protection:
- Safety Glasses with Side Shields (min.)

- Goggles for splash risk
- Face Shield for significant splash risk

Hand Protection:
- Nitrile or Neoprene Gloves

Body Protection:
- Lab Coat

- Chemical-Resistant Apron (if needed)

Respiratory Protection:
- Not normally required with good ventilation

- Air-Purifying Respirator with Organic Vapor Cartridge (if ventilation is poor or aerosols are generated)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Amyl decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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